Cas no 871727-16-1 (4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-)

4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel- structure
871727-16-1 structure
Product Name:4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
CAS No:871727-16-1
MF:C14H18N2
MW:214.306123256683
CID:1864863
PubChem ID:163972250
Update Time:2025-04-21

4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
    • G81002
    • CIS-1-BENZYL-3-METHYLPIPERIDINE-4-CARBONITRILE
    • 871727-16-1
    • Inchi: 1S/C14H18N2/c1-12-10-16(8-7-14(12)9-15)11-13-5-3-2-4-6-13/h2-6,12,14H,7-8,10-11H2,1H3/t12-,14-/m0/s1
    • InChI Key: SQZXLXJCTKIWBA-JSGCOSHPSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC[C@@H](C#N)[C@@H](C)C1

Computed Properties

  • Exact Mass: 214.146998583Da
  • Monoisotopic Mass: 214.146998583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 27Ų

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